Cas no 1780130-72-4 (tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate
• CAS No: 1780130-72-4
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6022708
• PubChem ID: 83488206
• Update Time: 2025-10-18

tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate
• EN300-1880605
• 1780130-72-4

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(15)13-4-5-16-9(7-13)8(14)6-12/h8-9,14H,4-7,12H2,1-3H3
• InChI Key： KSOABVUVNIEIRM-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(CN)O

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate

Introduction to Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate (CAS No. 1780130-72-4)

Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate, with the chemical identifier CAS No. 1780130-72-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a tert-butyl group, an aminoethyl chain, and a carboxylate functionality, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The tert-butyl group in the molecular structure imparts steric hindrance, which can influence the compound's solubility, stability, and interactions with biological targets. This feature is particularly important in medicinal chemistry, where optimizing molecular interactions can enhance drug efficacy and reduce side effects. Additionally, the aminoethyl chain introduces a polar region that can facilitate binding to specific biomolecules, such as enzymes or receptors, thereby modulating biological pathways. The carboxylate group further enhances the compound's versatility by allowing for salt formation and participation in various chemical reactions, including esterification and amidation.

In recent years, there has been growing interest in morpholine derivatives due to their potential applications in treating various diseases. For instance, studies have demonstrated that morpholine-based compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The structural motif of Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate aligns well with these pharmacological profiles, suggesting its potential as a lead compound or building block for novel therapeutics. Researchers have been exploring its derivatives to identify more potent and selective agents for clinical use.

One of the most compelling aspects of this compound is its role in drug discovery pipelines. The combination of the tert-butyl group, which can stabilize reactive intermediates, and the aminoethyl chain, which can interact with biological targets, makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying these functional groups, scientists can fine-tune the compound's properties to achieve desired pharmacological outcomes. Furthermore, the carboxylate group provides opportunities for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also enhanced the understanding of how Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate interacts with biological systems. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and mechanisms of action. These computational approaches complement experimental studies by providing insights into the compound's behavior at an atomic level. Such integrative strategies have accelerated the discovery process by allowing researchers to prioritize promising candidates based on both theoretical and empirical data.

The synthesis of Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in improving yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and enzymatic transformations have been utilized to construct key intermediates efficiently. These advancements not only streamline the production process but also enable access to more complex derivatives that may exhibit enhanced biological activity.

Another area of interest is the potential application of this compound in materials science. Morpholine derivatives have been explored as ligands in coordination chemistry, where they can stabilize metal centers for catalytic applications. The presence of multiple functional groups in Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate allows it to act as a versatile building block for designing novel metal complexes with tailored properties. Such complexes could find applications in catalysis, sensing, or even as components of smart materials.

The environmental impact of synthesizing and using Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and biocatalytic processes are among the strategies being investigated to achieve this goal. By adopting sustainable practices, researchers can ensure that the production of this compound is both efficient and environmentally responsible.

In conclusion,Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate (CAS No. 1780130-72-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for drug discovery and development, while its versatility allows for diverse applications beyond medicine. As research continues to uncover new possibilities for this molecule,Tert-butyl 2-(2-amino-1-hydroxyethyl)morpholine-4-carboxylate is poised to play an increasingly important role in advancing scientific knowledge and innovation.